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Introduction
Timapiprant (also known as OC000459) is a potent and selective antagonist of the

prostaglandin D2 (PGD2) receptor 2, more formally known as the chemoattractant receptor-

homologous molecule expressed on Th2 cells (CRTH2 or DP2).[1][2][3] This receptor is a key

player in the inflammatory cascade associated with type 2 immune responses, which are

central to the pathophysiology of allergic diseases such as asthma, allergic rhinitis, and atopic

dermatitis.[1][4] Timapiprant, by blocking the action of PGD2 on CRTH2, effectively modulates

the activity of T helper 2 (Th2) cells, a critical component of the type 2 immune response.[2]

This technical guide provides an in-depth overview of Timapiprant's mechanism of action, its

effects on Th2 cell signaling pathways, and detailed experimental protocols for studying these

interactions.

Mechanism of Action: Targeting the PGD2/CRTH2
Axis in Th2 Cells
Prostaglandin D2 is a lipid mediator released by various immune cells, including mast cells and

Th2 cells themselves, in response to allergic stimuli.[1][4] PGD2 exerts its pro-inflammatory

effects through two primary receptors: the DP1 receptor and the CRTH2 (DP2) receptor.[3]

While both receptors bind PGD2, they trigger distinct downstream signaling pathways.
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The CRTH2 receptor, a G-protein coupled receptor (GPCR), is preferentially expressed on Th2

cells, as well as other key effector cells of allergic inflammation like eosinophils and basophils.

[3][5] Upon binding of its ligand, PGD2, the CRTH2 receptor couples to an inhibitory G-protein

(Gi).[3] This initiates a signaling cascade that results in:

A decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.[3]

An increase in intracellular calcium mobilization.[3]

These signaling events, in turn, mediate a range of pro-inflammatory responses in Th2 cells,

including:

Chemotaxis: The directed migration of Th2 cells to sites of inflammation.[6]

Cytokine Production: The release of hallmark Th2 cytokines such as Interleukin-4 (IL-4),

Interleukin-5 (IL-5), and Interleukin-13 (IL-13).[5][6]

Inhibition of Apoptosis: Promoting the survival of Th2 cells, thereby sustaining the

inflammatory response.[5][6]

Timapiprant functions as a competitive antagonist at the CRTH2 receptor, effectively blocking

the binding of PGD2 and inhibiting these downstream signaling events and cellular responses.

[1][2]

Quantitative Data on Timapiprant's Activity
The following tables summarize the key quantitative data available for Timapiprant's
interaction with the CRTH2 receptor and its effects on Th2 cell functions.

Table 1: Binding Affinity of Timapiprant to the CRTH2 Receptor
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Receptor
Species

Receptor Type Parameter Value (nM) Reference

Human
Recombinant

DP2
Ki 13 [2][3]

Rat
Recombinant

DP2
Ki 3 [2][3]

Human
Native DP2 (Th2

cell membranes)
Ki 4 [3]

Table 2: In Vitro Inhibitory Activity of Timapiprant on Human Th2 Cell Functions

Assay Parameter Value (nM) Reference

Th2 Lymphocyte

Chemotaxis
IC50 28 [2]

Th2 Lymphocyte

Cytokine Production
IC50 19 [2]

PGD2-induced Anti-

apoptosis
IC50 35 [2]

Signaling Pathway and Experimental Workflow
Diagrams
To visually represent the molecular interactions and experimental procedures discussed, the

following diagrams are provided in Graphviz DOT language.
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CRTH2 Signaling Pathway in Th2 Cells and Modulation by Timapiprant
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Experimental Workflow: Assessing Timapiprant's Effect on Th2 Cytokine Production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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